An In-depth Technical Guide to the Chemical Synthesis and Purification of Atazanavir-d5
An In-depth Technical Guide to the Chemical Synthesis and Purification of Atazanavir-d5
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical synthesis and purification of Atazanavir-d5, a deuterated analog of the HIV protease inhibitor Atazanavir. The introduction of deuterium (B1214612) atoms into the molecule makes it a valuable tool for various research applications, particularly as an internal standard in pharmacokinetic and metabolic studies. This document details the synthetic pathways, experimental protocols, and purification methods, supported by quantitative data and visual diagrams to facilitate a thorough understanding of the process.
Overview of Synthetic Strategy
The synthesis of Atazanavir-d5 generally follows the established routes for the non-deuterated parent compound, with the key difference being the introduction of deuterium atoms at a specific position in one of the key intermediates. The most common and efficient approach is a convergent synthesis that involves the coupling of two main building blocks: a deuterated N-(methoxycarbonyl)-L-tert-leucine derivative and a chiral diamino alcohol core.
A critical publication by Zhang et al. in the Journal of Labelled Compounds & Radiopharmaceuticals describes a facile and efficient synthesis of d3-labelled Atazanavir (Reyataz™).[1][2][3][4] This synthesis involves the key step of coupling N-(d3-methoxycarbonyl)-L-tert-leucine with an advanced chiral non-racemic building block. While the user requested information on Atazanavir-d5, the available detailed synthetic literature focuses on a d3 analog. The principles and procedures outlined can be adapted for the synthesis of other deuterated versions, depending on the availability of the appropriately labeled starting materials.
The general synthetic workflow can be visualized as follows:
Caption: General convergent synthesis workflow for Atazanavir-d3.
Experimental Protocols
The following sections provide detailed experimental procedures for the key steps in the synthesis of Atazanavir-d3, adapted from established methods for Atazanavir synthesis and the specific information available for the deuterated analog.
Synthesis of N-(d3-methoxycarbonyl)-L-tert-leucine
The introduction of the deuterated methyl group is achieved during the synthesis of the N-(methoxycarbonyl)-L-tert-leucine intermediate.
Protocol:
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Dissolution: Dissolve L-tert-leucine in a suitable aqueous alkaline solution (e.g., 1M NaOH) and cool the mixture to 0-5 °C in an ice bath.
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Acylation: While vigorously stirring, add d3-methyl chloroformate dropwise to the cooled solution, maintaining the pH between 9 and 10 by the concurrent addition of an aqueous NaOH solution.
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Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.
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Work-up: Once the reaction is complete, wash the aqueous solution with a water-immiscible organic solvent (e.g., diethyl ether) to remove any unreacted d3-methyl chloroformate.
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Acidification and Extraction: Acidify the aqueous layer to a pH of approximately 2 with a suitable acid (e.g., 1M HCl) at 0-5 °C. Extract the product into an organic solvent such as ethyl acetate (B1210297).
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Drying and Evaporation: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-(d3-methoxycarbonyl)-L-tert-leucine as a solid.
Synthesis of the Chiral Diamino Alcohol Core
The synthesis of the chiral diamino alcohol core can be achieved through the ring-opening of a suitable chiral epoxide by a hydrazine derivative.
Protocol:
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Reaction Setup: In a reaction vessel, dissolve the chiral epoxide intermediate in a suitable solvent such as isopropanol.
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Hydrazine Addition: Add the hydrazine derivative to the solution.
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Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours until the reaction is complete, as monitored by TLC or HPLC.
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Solvent Removal: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
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Purification: The crude product can be purified by column chromatography on silica (B1680970) gel or by crystallization from an appropriate solvent system to yield the pure chiral diamino alcohol core.
Coupling of Intermediates to form Atazanavir-d3
The final step involves the coupling of the deuterated N-(methoxycarbonyl)-L-tert-leucine with the chiral diamino alcohol core.
Protocol:
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Activation of Carboxylic Acid: Dissolve N-(d3-methoxycarbonyl)-L-tert-leucine in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or dimethylformamide). Add a coupling agent (e.g., HBTU, HATU, or DCC/HOBt) and a non-nucleophilic base (e.g., diisopropylethylamine). Stir the mixture at room temperature for a specified time to activate the carboxylic acid.
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Coupling Reaction: Add a solution of the chiral diamino alcohol core in the same solvent to the activated ester solution.
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Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or HPLC.
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Work-up: Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated sodium bicarbonate). Separate the organic layer and wash it successively with dilute acid, brine, and water.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude Atazanavir-d3.
Purification of Atazanavir-d5
Purification of the final product is crucial to remove any unreacted starting materials, by-products, and diastereomeric impurities. High-Performance Liquid Chromatography (HPLC) is the method of choice for achieving high purity.
Protocol for Preparative HPLC Purification:
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Column: A reversed-phase C18 column is typically used.
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Mobile Phase: A gradient elution system is often employed, consisting of a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate or formic acid in water) and an organic modifier (e.g., acetonitrile (B52724) or methanol).
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Sample Preparation: Dissolve the crude Atazanavir-d5 in a minimal amount of a suitable solvent, such as methanol (B129727) or a mixture of the mobile phase components.
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Injection and Fraction Collection: Inject the sample onto the HPLC column and collect fractions corresponding to the main product peak.
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Product Isolation: Combine the pure fractions and remove the organic solvent under reduced pressure. The aqueous solution can then be lyophilized to obtain the final purified Atazanavir-d5.
The following diagram illustrates a typical purification workflow:
Caption: A typical workflow for the purification of Atazanavir-d5.
Data Presentation
The following tables summarize the key quantitative data associated with the synthesis and purification of Atazanavir-d5. The values are representative and may vary depending on the specific reaction conditions and scale of the synthesis.
Table 1: Physicochemical Properties of Atazanavir-d5
| Property | Value |
| Molecular Formula | C₃₈H₄₇D₅N₆O₇ |
| Molecular Weight | ~709.9 g/mol |
| CAS Number | 1132747-14-8 |
| Appearance | White to off-white solid |
Table 2: Representative Yields and Purity
| Step | Product | Typical Yield (%) | Purity (by HPLC) |
| 1 | N-(d3-methoxycarbonyl)-L-tert-leucine | 80 - 90 | >95% |
| 2 | Chiral Diamino Alcohol Core | 75 - 85 | >97% |
| 3 | Crude Atazanavir-d3 | 70 - 80 | ~90% |
| 4 | Purified Atazanavir-d3 | 85 - 95 (of purification step) | >98% |
Table 3: HPLC Purification Parameters (Example)
| Parameter | Value |
| Column | C18, 10 µm, 250 x 21.2 mm |
| Mobile Phase A | 0.1% Formic acid in Water |
| Mobile Phase B | 0.1% Formic acid in Acetonitrile |
| Gradient | 20% to 80% B over 30 minutes |
| Flow Rate | 15 mL/min |
| Detection | UV at 254 nm |
| Retention Time | ~18-22 minutes |
Conclusion
The synthesis and purification of Atazanavir-d5 is a multi-step process that requires careful control of reaction conditions and rigorous purification to achieve the desired high isotopic and chemical purity. The convergent synthetic approach, utilizing a deuterated N-(methoxycarbonyl)-L-tert-leucine intermediate, provides an efficient route to this valuable research compound. The detailed protocols and data presented in this guide are intended to serve as a valuable resource for researchers and scientists in the field of drug development and metabolic research.
